Cas no 2137596-32-6 (1',1'-dimethylspiro[5,6-dihydro-4H-thieno[2,3-c]pyridine-7,4'-cyclohexane])

1',1'-dimethylspiro[5,6-dihydro-4H-thieno[2,3-c]pyridine-7,4'-cyclohexane] structure
2137596-32-6 structure
Product Name:1',1'-dimethylspiro[5,6-dihydro-4H-thieno[2,3-c]pyridine-7,4'-cyclohexane]
CAS No:2137596-32-6
MF:C14H21NS
MW:235.388242483139
CID:5259096
Update Time:2025-10-29

1',1'-dimethylspiro[5,6-dihydro-4H-thieno[2,3-c]pyridine-7,4'-cyclohexane] Chemical and Physical Properties

Names and Identifiers

    • 4,4-dimethyl-5',6'-dihydro-4'H-spiro[cyclohexane-1,7'-thieno[2,3-c]pyridine]
    • 1',1'-dimethylspiro[5,6-dihydro-4H-thieno[2,3-c]pyridine-7,4'-cyclohexane]
    • Spiro[cyclohexane-1,7'(4'H)-thieno[2,3-c]pyridine], 5',6'-dihydro-4,4-dimethyl-
    • Inchi: 1S/C14H21NS/c1-13(2)5-7-14(8-6-13)12-11(3-9-15-14)4-10-16-12/h4,10,15H,3,5-9H2,1-2H3
    • InChI Key: XNVFJKFHGMIEDT-UHFFFAOYSA-N
    • SMILES: S1C=CC2CCNC3(C1=2)CCC(C)(C)CC3

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 264
  • XLogP3: 3.3
  • Topological Polar Surface Area: 40.3

1',1'-dimethylspiro[5,6-dihydro-4H-thieno[2,3-c]pyridine-7,4'-cyclohexane] Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-370319-0.05g
4,4-dimethyl-5',6'-dihydro-4'H-spiro[cyclohexane-1,7'-thieno[2,3-c]pyridine]
2137596-32-6
0.05g
$1224.0 2023-03-02
Enamine
EN300-370319-0.1g
4,4-dimethyl-5',6'-dihydro-4'H-spiro[cyclohexane-1,7'-thieno[2,3-c]pyridine]
2137596-32-6
0.1g
$1283.0 2023-03-02
Enamine
EN300-370319-0.25g
4,4-dimethyl-5',6'-dihydro-4'H-spiro[cyclohexane-1,7'-thieno[2,3-c]pyridine]
2137596-32-6
0.25g
$1341.0 2023-03-02
Enamine
EN300-370319-0.5g
4,4-dimethyl-5',6'-dihydro-4'H-spiro[cyclohexane-1,7'-thieno[2,3-c]pyridine]
2137596-32-6
0.5g
$1399.0 2023-03-02
Enamine
EN300-370319-1.0g
4,4-dimethyl-5',6'-dihydro-4'H-spiro[cyclohexane-1,7'-thieno[2,3-c]pyridine]
2137596-32-6
1g
$0.0 2023-06-07
Enamine
EN300-370319-2.5g
4,4-dimethyl-5',6'-dihydro-4'H-spiro[cyclohexane-1,7'-thieno[2,3-c]pyridine]
2137596-32-6
2.5g
$2856.0 2023-03-02
Enamine
EN300-370319-5.0g
4,4-dimethyl-5',6'-dihydro-4'H-spiro[cyclohexane-1,7'-thieno[2,3-c]pyridine]
2137596-32-6
5.0g
$4226.0 2023-03-02
Enamine
EN300-370319-10.0g
4,4-dimethyl-5',6'-dihydro-4'H-spiro[cyclohexane-1,7'-thieno[2,3-c]pyridine]
2137596-32-6
10.0g
$6266.0 2023-03-02

Additional information on 1',1'-dimethylspiro[5,6-dihydro-4H-thieno[2,3-c]pyridine-7,4'-cyclohexane]

Introduction to 1',1'-dimethylspiro[5,6-dihydro-4H-thieno[2,3-c]pyridine-7,4'-cyclohexane] (CAS No. 2137596-32-6)

1',1'-dimethylspiro[5,6-dihydro-4H-thieno[2,3-c]pyridine-7,4'-cyclohexane], identified by its CAS number 2137596-32-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic molecule features a unique combination of heterocyclic rings, including a thienopyridine core and a cyclohexane bridge, which contribute to its distinct chemical properties and potential biological activities.

The compound's name highlights several key structural motifs that are of interest in drug discovery. The thieno[2,3-c]pyridine scaffold is particularly noteworthy, as it represents a fused heterocycle system that has been extensively explored for its pharmacological potential. Thienopyridines are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable candidates for the development of novel therapeutic agents.

The presence of a spirocyclic structure further enhances the compound's complexity and functionality. Spiro compounds often exhibit unique conformational preferences and metabolic stability, which can be advantageous in drug design. The 1',1'-dimethyl substituents at the spiro center may influence the compound's solubility, lipophilicity, and overall bioavailability, factors that are critical in determining its suitability for pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. Studies have suggested that the 5,6-dihydro-4H-thieno[2,3-c]pyridine moiety may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. Additionally, the cyclohexane ring can provide steric hindrance that modulates binding interactions with biological targets.

The synthesis of 1',1'-dimethylspiro[5,6-dihydro-4H-thieno[2,3-c]pyridine-7,4'-cyclohexane] presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise functionalization to achieve the desired regioselectivity and yield. Modern synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry, have been employed to construct this intricate framework efficiently.

In the realm of medicinal chemistry, the exploration of novel scaffolds like thieno[2,3-c]pyridine continues to drive innovation. Researchers are increasingly interested in how structural modifications can fine-tune biological activity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors or antiviral agents. The cyclohexane bridge may serve as a handle for further derivatization, allowing chemists to explore a wide range of pharmacological profiles.

The pharmacokinetic properties of 1',1'-dimethylspiro[5,6-dihydro-4H-thieno[2,3-c]pyridine-7,4'-cyclohexane] are also of paramount importance. Factors such as metabolic stability, blood-brain barrier penetration, and distribution across tissues can significantly impact its therapeutic efficacy. Preclinical studies often focus on these aspects to assess the compound's potential as a lead candidate for drug development.

Emerging research indicates that spirocyclic compounds may possess unique advantages in terms of bioavailability and resistance to metabolic degradation. The rigid structure of spiro compounds can prevent unwanted conformations that might lead to rapid clearance by enzymes such as cytochrome P450. This characteristic makes them attractive for designing drugs with longer half-lives and improved therapeutic windows.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding the interactions between 1',1'-dimethylspiro[5,6-dihydro-4H-thieno[2,3-c]pyridine-7,4'-cyclohexane] and biological targets at an atomic level. These insights guide synthetic chemists in optimizing the molecule's structure for enhanced potency and selectivity.

Furthermore, green chemistry principles are increasingly being integrated into the synthesis of complex molecules like this one. Sustainable methodologies aim to minimize waste and hazardous byproducts while maintaining high yields and purity standards. Such approaches align with global efforts to promote environmentally responsible pharmaceutical development.

The future prospects for 1',1'-dimethylspiro[5,6-dihydro-4H-thieno[2,3-c]pyridine-7,4'-cyclohexane] remain promising as new synthetic strategies and computational tools continue to evolve. Collaborative efforts between chemists, biologists, and computer scientists will likely accelerate the discovery of novel derivatives with improved pharmacological properties.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.